Cas no 143526-87-8 (3-Isoquinolinemethanol,1-(3,5-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-, (3S)-)

• Product Name: 3-Isoquinolinemethanol,1-(3,5-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-, (3S)-
• CAS No: 143526-87-8
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 149641
• PubChem ID: 132565
• Update Time: 2025-04-19

3-Isoquinolinemethanol,1-(3,5-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinemethanol,1-(3,5-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-, (3S)-
• [(3S)-1-(3,5-dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-3-yl]methanol
• (S)-1-(3,5-Dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-3-isoquinolinemethanol
• 3-Isoquinolinemethanol, 1-(3,5-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-, (S)-
• 6,7-Dimethoxy-1-(3,4-dimethoxyphenyl)-3-hydroxymethyl-3,4-dihydroisoquinoline
• Sdz isq 844
• Sdz-isq-844
• [1-(3,5-dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-3-yl]methanol
• DTXSID00931941
• 143526-87-8
• SDZ-ISQ 844
• SCHEMBL7298437
• (S)-(1-(3,5-Dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-3-yl)methanol

• Inchi： 1S/C20H23NO5/c1-23-15-6-13(7-16(9-15)24-2)20-17-10-19(26-4)18(25-3)8-12(17)5-14(11-22)21-20/h6-10,14,22H,5,11H2,1-4H3/t14-/m0/s1
• InChI Key： GHBUMWHHZFGRDI-AWEZNQCLSA-N
• SMILES： OC[C@@H]1CC2C=C(C(=CC=2C(C2C=C(C=C(C=2)OC)OC)=N1)OC)OC

Computed Properties

• Exact Mass: 357.158
• Monoisotopic Mass: 357.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 529.8°Cat760mmHg
• Flash Point: 274.2°C
• Refractive Index: 1.566